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Compound of Interest

Compound Name: Cesium perchlorate

Cat. No.: B076103 Get Quote

A Comprehensive Guide to the Solubility of Alkali Metal Perchlorates

For researchers, scientists, and professionals in drug development, understanding the solubility

of alkali metal perchlorates is crucial for a variety of applications, from synthesis to formulation.

This guide provides a detailed comparison of the solubility of lithium, sodium, potassium,

rubidium, and cesium perchlorates in aqueous and non-aqueous solutions, supported by

experimental data and protocols.

Data Presentation
The solubility of alkali metal perchlorates in water shows a distinct trend down the group.

Lithium and sodium perchlorates are highly soluble, while the solubility decreases significantly

for potassium, rubidium, and cesium perchlorates.

Aqueous Solubility of Alkali Metal Perchlorates
The following table summarizes the solubility of alkali metal perchlorates in water at various

temperatures. The data is presented in grams of solute per 100 mL of water ( g/100 mL).
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Temperatur
e (°C)

LiClO₄ NaClO₄ KClO₄ RbClO₄ CsClO₄

0 42.7[1] - - 1.09[2] 0.8[3][4]

10 49[1] - - - -

14 - - - 0.767[2] 1.91[3][4]

20 - - 1.8 0.999[2] -

25 59.8[1] 209.6 1.5[3] 1.30[2] 1.974[3][4]

40 71.8[1] - - - 3.694[3][4]

50 - - - 3.442[2] 5.47[3][4]

60 - - - - 7.30[3][4]

70 - - - 6.72[2] 9.79[3][4]

80 119.5[1] - - - -

99 - - - 17.39[2] 28.57[3][4]

100 - - 15 18[5] -

120 300[1] - - - -

Solubility in Non-Aqueous Solvents
Lithium and sodium perchlorates exhibit considerable solubility in various organic solvents, a

property that is utilized in applications such as Diels-Alder reactions and in lithium-ion batteries.

In contrast, potassium, rubidium, and cesium perchlorates are sparingly soluble in most non-

aqueous solvents.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://inis.iaea.org/records/3be45-v6t85
https://www.wikiwand.com/en/articles/Rubidium_perchlorate
https://en.wikipedia.org/wiki/Caesium_perchlorate
https://www.chemeurope.com/en/encyclopedia/Caesium_perchlorate.html
https://inis.iaea.org/records/3be45-v6t85
https://www.wikiwand.com/en/articles/Rubidium_perchlorate
https://en.wikipedia.org/wiki/Caesium_perchlorate
https://www.chemeurope.com/en/encyclopedia/Caesium_perchlorate.html
https://www.wikiwand.com/en/articles/Rubidium_perchlorate
https://inis.iaea.org/records/3be45-v6t85
https://en.wikipedia.org/wiki/Caesium_perchlorate
https://www.wikiwand.com/en/articles/Rubidium_perchlorate
https://en.wikipedia.org/wiki/Caesium_perchlorate
https://www.chemeurope.com/en/encyclopedia/Caesium_perchlorate.html
https://inis.iaea.org/records/3be45-v6t85
https://en.wikipedia.org/wiki/Caesium_perchlorate
https://www.chemeurope.com/en/encyclopedia/Caesium_perchlorate.html
https://www.wikiwand.com/en/articles/Rubidium_perchlorate
https://en.wikipedia.org/wiki/Caesium_perchlorate
https://www.chemeurope.com/en/encyclopedia/Caesium_perchlorate.html
https://en.wikipedia.org/wiki/Caesium_perchlorate
https://www.chemeurope.com/en/encyclopedia/Caesium_perchlorate.html
https://www.wikiwand.com/en/articles/Rubidium_perchlorate
https://en.wikipedia.org/wiki/Caesium_perchlorate
https://www.chemeurope.com/en/encyclopedia/Caesium_perchlorate.html
https://inis.iaea.org/records/3be45-v6t85
https://www.wikiwand.com/en/articles/Rubidium_perchlorate
https://en.wikipedia.org/wiki/Caesium_perchlorate
https://www.chemeurope.com/en/encyclopedia/Caesium_perchlorate.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=6018
https://inis.iaea.org/records/3be45-v6t85
https://www.benchchem.com/product/b076103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent LiClO₄ NaClO₄ KClO₄ RbClO₄ CsClO₄

Ethanol Soluble Soluble
Sparingly

Soluble

0.009 g/100g

(25 °C)[5]

Sparingly

Soluble[3][4]

Acetone Soluble Soluble
Slightly

Soluble

0.095 g/100g

(25 °C)[5]
-

Diethyl Ether Soluble - Insoluble Insoluble[5] -

Methanol -
51.36 g/100g

(25 °C)[6]

0.105 g/100g

(25 °C)[6]

0.06 g/100g

(25 °C)[5]
-

Propanol -
4.888 g/100g

(25 °C)[6]

0.010 g/100g

(25 °C)[6]
- -

Ethyl Acetate -
95.12 g/100g

(25 °C)[6]

0.001 g/100g

(25 °C)[6]

0.0016

g/100g (25

°C)[5]

-

Experimental Protocols
The determination of the solubility of alkali metal perchlorates can be performed using the

isothermal method. This method involves achieving equilibrium between the solid solute and

the solvent at a constant temperature.

Isothermal Method for Solubility Determination
Objective: To determine the solubility of an alkali metal perchlorate in water at a specific

temperature.

Materials:

Alkali metal perchlorate salt

Distilled or deionized water

Constant temperature water bath

Erlenmeyer flask with a stopper
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Magnetic stirrer and stir bar

Calibrated thermometer

Pipette and weighing bottle

Drying oven

Analytical balance

Procedure:

Add an excess amount of the alkali metal perchlorate salt to an Erlenmeyer flask containing

a known volume of distilled water.

Place the flask in a constant temperature water bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer to ensure that equilibrium is reached. The

time to reach equilibrium will vary depending on the salt and temperature, but several hours

of stirring is generally sufficient.

Once equilibrium is reached, turn off the stirrer and allow the undissolved solid to settle to

the bottom of the flask.

Carefully withdraw a known volume of the clear supernatant solution using a pre-weighed

pipette.

Transfer the solution to a pre-weighed weighing bottle.

Weigh the weighing bottle containing the solution to determine the mass of the solution.

Place the weighing bottle in a drying oven at a temperature sufficient to evaporate the water

completely (e.g., 110 °C).

Once all the water has evaporated, cool the weighing bottle in a desiccator and then weigh it

to determine the mass of the dry salt.

Calculate the solubility in grams of salt per 100 mL of water.
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Visualizing Solubility Trends
The following diagrams illustrate the general trend of alkali metal perchlorate solubility and a

simplified workflow for the experimental determination of solubility.

Solubility Trend of Alkali Metal Perchlorates in Water

Li⁺

High Solubility

Na⁺ K⁺
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Click to download full resolution via product page

Caption: Trend of alkali metal perchlorate solubility in water.
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Experimental Workflow for Solubility Determination

Prepare supersaturated solution

Equilibrate at constant temperature

Stirring

Separate saturated solution

Settling

Weigh a known volume of solution

Pipetting

Evaporate solvent

Weigh dry salt

Calculate solubility

Click to download full resolution via product page

Caption: Isothermal method for determining solubility.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b076103?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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